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Compound of Interest

Compound Name: 4-(3-formylphenyl)benzoic Acid

Cat. No.: B112321

This guide provides immediate, essential safety and logistical information for handling 4-(3-
formylphenyl)benzoic acid in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling, use, and
disposal of this compound.

Hazard Identification and GHS Classification

4-(3-formylphenyl)benzoic acid is a hazardous substance that requires careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it
with the following hazards:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
. o H315: Causes skin irritation.[2]
Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[1][2][3]
Specific Target Organ Toxicity - H335: May cause respiratory
Single Exposure irritation.[2][3]
) o H411: Toxic to aquatic life with
Acute Aquatic Toxicity 2 ]
long lasting effects.[1]
) ) o H411: Toxic to aquatic life with
Chronic Aquatic Toxicity 2

long lasting effects.[1]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

significant risk of splashing.[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2](3]

Hand Protection

Nitrile or butyl rubber gloves.
Check manufacturer's
compatibility chart. Discard
gloves immediately if contact is

made with the chemical.

Nitrile gloves offer good
resistance to weak acids and
many organic solvents for
short-term contact.[2][5][6] For
prolonged contact or handling
solutions, butyl rubber
provides better protection

against aromatic aldehydes.

Body Protection

A flame-resistant lab coat, fully

buttoned.

Protects skin from irritation and

contamination.[2]

Footwear

Closed-toe and closed-heel

shoes.

Prevents injuries from spills

and falling objects.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if working
outside a fume hood or if dust

generation is likely.[7]

Protects against inhalation of
the powder, which can cause

respiratory irritation.[2][3]

Step-by-Step Operational Procedures

Adherence to the following step-by-step procedures is crucial for the safe handling of 4-(3-

formylphenyl)benzoic acid.

3.1. Preparation and Weighing:

o Work Area Preparation: Conduct all work in a certified chemical fume hood to minimize

inhalation exposure.[8] Ensure the work surface is clean and uncluttered.
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Gather Materials: Have all necessary equipment, including a calibrated balance, weighing
paper or boat, spatula, and labeled receiving container, inside the fume hood.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing: Carefully transfer the desired amount of the powdered 4-(3-
formylphenyl)benzoic acid from its storage container to the weighing paper or boat. Avoid
generating dust.

Transfer: Gently transfer the weighed powder to the receiving vessel.

Clean-up: Clean any residual powder from the balance and work surface using a soft brush
or a vacuum with a HEPA filter. Decontaminate the area after use.

3.2. Solution Preparation:

Solvent Addition: In the fume hood, slowly add the desired solvent to the vessel containing
the weighed 4-(3-formylphenyl)benzoic acid.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Avoid splashing.

Labeling: Clearly label the container with the chemical name, concentration, date, and
appropriate hazard warnings.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an eyewash
Eye Contact station, occasionally lifting the upper and lower

eyelids.[4][9][10][11][12] Seek immediate

medical attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact . . C
minutes.[4][9] Seek medical attention if irritation

persists.

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.
Evacuate the area. For a small spill of solid
material, carefully sweep it up, avoiding dust
Spil generation, and place it in a labeled, sealed
pi

container for hazardous waste disposal. For a
large spill, contact your institution's

environmental health and safety department.

Disposal Plan

4-(3-formylphenyl)benzoic acid and its containers must be disposed of as hazardous waste.

[1][2]
5.1. Waste Collection:

e Segregation: Do not mix this waste with other waste streams unless compatible.
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o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The
label should include the full chemical name and relevant hazard symbols.

o Storage: Store the waste container in a cool, dry, and well-ventilated secondary containment
area, away from incompatible materials.

5.2. Disposal Procedure:

o Contact: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

o Documentation: Provide the disposal company with a completed hazardous waste manifest
and any other required documentation.

o Compliance: Ensure all disposal activities comply with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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